Cas no 941996-19-6 (N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide)

N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide is a heterocyclic compound featuring a 1,3,4-oxadiazole core linked to a thiophene carboxamide moiety and a 3,4-dimethoxyphenyl substituent. This structure imparts notable electronic and steric properties, making it a promising candidate for applications in medicinal chemistry and materials science. The oxadiazole ring contributes to stability and potential bioactivity, while the dimethoxyphenyl group enhances solubility and modulates electronic interactions. Its rigid, conjugated framework suggests utility in designing small-molecule inhibitors or optoelectronic materials. The compound's synthetic versatility allows for further functionalization, enabling structure-activity relationship studies or tailored material properties. Careful handling is advised due to potential reactivity of the oxadiazole and carboxamide functionalities.
N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide structure
941996-19-6 structure
Product Name:N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide
CAS No:941996-19-6
MF:C15H13N3O4S
MW:331.346421957016
CID:5502395
Update Time:2025-05-24

N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide
    • N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide
    • Inchi: 1S/C15H13N3O4S/c1-20-10-6-5-9(8-11(10)21-2)14-17-18-15(22-14)16-13(19)12-4-3-7-23-12/h3-8H,1-2H3,(H,16,18,19)
    • InChI Key: VUWUKCVCHVIJKJ-UHFFFAOYSA-N
    • SMILES: C1(C(NC2=NN=C(C3=CC=C(OC)C(OC)=C3)O2)=O)SC=CC=1

N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2767-0172-2μmol
N-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide
941996-19-6 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2767-0172-5μmol
N-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide
941996-19-6 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2767-0172-10μmol
N-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide
941996-19-6 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2767-0172-1mg
N-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide
941996-19-6 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2767-0172-2mg
N-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide
941996-19-6 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2767-0172-3mg
N-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide
941996-19-6 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2767-0172-4mg
N-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide
941996-19-6 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2767-0172-5mg
N-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide
941996-19-6 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2767-0172-10mg
N-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide
941996-19-6 90%+
10mg
$79.0 2023-05-16
Life Chemicals
F2767-0172-15mg
N-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide
941996-19-6 90%+
15mg
$89.0 2023-05-16

Additional information on N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide

Introduction to N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide (CAS No. 941996-19-6)

N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide, identified by its CAS number 941996-19-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a unique structural motif that has garnered attention due to its potential biological activities and its utility in the development of novel therapeutic agents.

The core structure of N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide combines several pharmacophoric elements that are known to contribute to biological activity. The presence of a thiophene ring is particularly noteworthy, as thiophenes are widely recognized for their role in various bioactive molecules. Additionally, the oxadiazole moiety is a heterocyclic compound that has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties.

The substituents on the molecule, specifically the 3,4-dimethoxyphenyl group and the carboxamide functionality, further enhance its potential as a lead compound. The methoxy groups on the phenyl ring can influence the electronic properties of the molecule and may contribute to its binding affinity to biological targets. The carboxamide group is a common pharmacophore that often participates in hydrogen bonding interactions within biological systems, which can be crucial for drug-receptor binding.

In recent years, there has been a growing interest in developing small molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide has been investigated for its potential as an inhibitor of various kinases and other enzymes implicated in cancer and inflammatory diseases. Preliminary studies have suggested that this compound exhibits inhibitory activity against several target enzymes, making it a promising candidate for further development.

The synthesis of N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been employed to construct the complex heterocyclic framework efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for both preclinical studies and potential future clinical trials.

The pharmacological evaluation of N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit the activity of specific kinases involved in cancer progression. Additionally, the compound has shown promise in reducing inflammation by modulating cytokine production and inhibiting key signaling pathways. These findings suggest that N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide could be a valuable therapeutic agent for treating various inflammatory and oncological conditions.

-5-(3, 4-dimethoxyphenyl)-1, 3, 4- oxadiazol- 2- ylthiophene- 2- carboxamide. These studies will involve both in vitro and in vivo models to assess its efficacy and safety profile. The integration of computational methods such as molecular docking and pharmacokinetic modeling will also play a crucial role in predicting how the compound behaves within biological systems and identifying potential areas for optimization.

The development of novel therapeutic agents is an iterative process that requires collaboration between chemists, biologists, and clinicians. N-5-(3, 4-dimethoxyphenyl)-1, 3, 4- oxadiazol- 2- ylthiophene- 2- carboxamide represents an example of how interdisciplinary research can lead to the discovery of new drugs with significant therapeutic potential. As our understanding of disease mechanisms continues to evolve, compounds like N-5-(3, 4-dimethoxyphenyl)-1, 3, 4- oxadiazol- 2- ylthiophene- carboxamide will be instrumental in developing next-generation treatments that address unmet medical needs.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.